Tert-butyl 4-(chloromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(chloromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C12H22ClNO3/c1-11(2,3)17-10(16)14-6-4-12(8-13,9-15)5-7-14/h15H,4-9H2,1-3H3
• InChI Key: CSLWIKIJFFEYPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CO)CCl
• Molecular Formula: C12H22ClNO3
• Molecular Weight: 263.76 g/mol

Description

Tert-butyl 4-(chloromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate, also known as TBCHMP, is an organic compound used in a variety of scientific research applications. It is a derivative of piperidine, a six-membered heterocyclic aromatic compound. It is a white solid that is insoluble in water but soluble in organic solvents. It is a versatile compound that can be used in a variety of synthetic reactions and has been used in the synthesis of various compounds, including pharmaceuticals and other organic compounds.

Scientific Research Applications

Synthesis of Biologically Active Compounds

• Intermediate for Crizotinib : Kong et al. (2016) demonstrated the synthesis of Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in many biologically active compounds such as crizotinib. This compound was synthesized using tert-butyl-4-hydroxypiperidine-1-carboxylate as the starting material, highlighting the pivotal role of such intermediates in developing kinase inhibitors Kong et al., 2016.

• Chiral Compound Synthesis : Didierjean et al. (2004) explored the X-ray studies of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, revealing its axial orientation and molecular packing driven by strong O-H...O=C hydrogen bonds. This work underscores the importance of such intermediates in the stereoselective synthesis of piperidine derivatives, which are crucial for developing drugs with precise chiral properties Didierjean et al., 2004.

• Synthesis of Vandetanib Intermediate : Wang et al. (2015) reported the synthesis of Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib. This study not only showcases the compound's role in synthesizing kinase inhibitors but also emphasizes the optimization of synthetic routes for such intermediates Wang et al., 2015.

• Development of Novel Inhibitors : Guan-you (2010) synthesized 4-chloropiperidine hydrochloride starting from tert-butyl-4-hydroxy piperidine-l-carboxylate, illustrating the versatile applications of such intermediates in creating novel structures for potential pharmacological use Guan-you, 2010.

Synthesis routes and methods

Procedure details

A solution of 1-tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate (11.7 g, 40.2 mmol) in anhydrous THF (100 mL) was cooled to 0° C. Lithium aluminum hydride (1N in THF, 44.3 mL, 44.3 mmol), was added slowly (15-20 min) and the solution was stirred at 0° C. for 25 minutes. The mixture was quenched by adding water (1.8 mL) dropwise with great caution. Aqueous 1N NaOH (1.8 mL) was added dropwise, and the mixture was stirred for 5 minutes. The cooling bath was removed, the solids were filtered off, and the cake was washed with Et2O (2×100 mL). The filtrate was washed with water (2×100 mL), brine (100 mL), dried (Na2SO4) and concentrated under reduced pressure to give tert-butyl 4-(chloromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate as a solid (9.96 g, 93.8%). 1H NMR (CDCl3) δ 1.43 (s, 9H), 1.48-1.55 (m, 4H), 3.36-3.41 (m, 4H), 3.57 (s, 2H), 3.59 (br s, 2H).